Cas no 114417-84-4 (Nojirimycin-1-Sulfonic Acid)

Nojirimycin-1-Sulfonic Acid is a sulfonated derivative of nojirimycin, a potent glycosidase inhibitor. This compound exhibits enhanced solubility in aqueous solutions due to the sulfonic acid modification, making it particularly useful in biochemical and enzymatic studies. Its primary advantage lies in its ability to inhibit α-glucosidases with high specificity, which is valuable for researching carbohydrate metabolism and glycoprotein processing. The sulfonic acid group also improves stability under physiological conditions, facilitating its application in in vitro assays. Researchers utilize Nojirimycin-1-Sulfonic Acid as a tool compound to investigate metabolic pathways, enzyme mechanisms, and potential therapeutic targets related to glycosidase activity.
Nojirimycin-1-Sulfonic Acid structure
Nojirimycin-1-Sulfonic Acid structure
Product Name:Nojirimycin-1-Sulfonic Acid
CAS No:114417-84-4
MF:C6H13NO7S
MW:243.234921216965
CID:147877
PubChem ID:451662
Update Time:2025-06-26

Nojirimycin-1-Sulfonic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinesulfonicacid, 3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R,4S,5R,6R)-
    • Nojirimycin-1-Sulfonic Acid
    • Nojirimycin-1-Sulfon
    • (3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)piperidine-2-sulfonic acid
    • (3R,4S,5R,6R)-
    • Nojirimycin Sulfite Adduct
    • Nojirimycin Bisulfite Adduct
    • 5-AMINO-5-DEOXY-D-GLUCOSE-1-SULFONIC ACID
    • (3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinesulfonic Acid
    • 2-Piperidinesulfonic acid, 3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R,4S,5R,6R)-(partial)-
    • 2-Piperidinesulfonic acid, 3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R,4S,5R,6R)-
    • 114417-84-4
    • 2-Piperidinesulfonic acid, 3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R,4S,5R,6R)-[partial]-
    • 3,4,5-Trihydroxy-6-(hydroxymethyl)-2-piperidinesulfonic acid
    • AKOS030255445
    • Nojirimycin 1-sulfonic acid
    • Inchi: 1S/C6H13NO7S/c8-1-2-3(9)4(10)5(11)6(7-2)15(12,13)14/h2-11H,1H2,(H,12,13,14)/t2-,3-,4+,5-,6?/m1/s1
    • InChI Key: PLICPKOWHZITQE-GASJEMHNSA-N
    • SMILES: S(C1[C@@H]([C@H]([C@@H]([C@@H](CO)N1)O)O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 259.03600
  • Monoisotopic Mass: 243.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 156A^2
  • XLogP3: -5

Experimental Properties

  • Density: 1.9±0.1 g/cm3
  • Melting Point: 124-130°C dec.
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.669
  • Solubility: Water (Sparingly, Heated)
  • PSA: 186.76000
  • LogP: -2.41580

Nojirimycin-1-Sulfonic Acid Security Information

Nojirimycin-1-Sulfonic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N635000-5mg
Nojirimycin-1-Sulfonic Acid
114417-84-4
5mg
$ 161.00 2023-04-15
TRC
N635000-10mg
Nojirimycin-1-Sulfonic Acid
114417-84-4
10mg
$ 219.00 2023-09-06
TRC
N635000-25mg
Nojirimycin-1-Sulfonic Acid
114417-84-4
25mg
$ 540.00 2023-04-15
TRC
N635000-50mg
Nojirimycin-1-Sulfonic Acid
114417-84-4
50mg
$ 1047.00 2023-09-06
TRC
N635000-100mg
Nojirimycin-1-Sulfonic Acid
114417-84-4
100mg
$ 1654.00 2023-04-15
Biosynth
MN45270-5 mg
Nojirimycin 1-sulfonic acid
114417-84-4
5mg
$231.00 2023-01-03
Biosynth
MN45270-10 mg
Nojirimycin 1-sulfonic acid
114417-84-4
10mg
$346.50 2023-01-03
Biosynth
MN45270-25 mg
Nojirimycin 1-sulfonic acid
114417-84-4
25mg
$750.75 2023-01-03
Biosynth
MN45270-50 mg
Nojirimycin 1-sulfonic acid
114417-84-4
50mg
$1,299.50 2023-01-03
Biosynth
MN45270-100 mg
Nojirimycin 1-sulfonic acid
114417-84-4
100MG
$1,906.00 2023-01-03

Additional information on Nojirimycin-1-Sulfonic Acid

Nojirimycin-1-Sulfonic Acid: A Comprehensive Overview

Nojirimycin-1-Sulfonic Acid, also known by its CAS number 114417-84-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This sulfonated derivative of nojirimycin has garnered attention due to its unique chemical properties and potential applications in various industries. The compound is derived from nojirimycin, a naturally occurring alkaloid isolated from the fungus Paecilomyces variotii. The sulfonation process introduces a sulfonic acid group (-SO3H) at the 1-position of the nojirimycin molecule, which significantly alters its chemical behavior and biological activity.

The structural modification of nojirimycin to form Nojirimycin-1-Sulfonic Acid enhances its solubility in polar solvents, making it more amenable for use in aqueous environments. This property is particularly advantageous in pharmaceutical applications, where solubility is a critical factor for drug delivery systems. Recent studies have explored the potential of Nojirimycin-1-Sulfonic Acid as a lead compound for the development of novel therapeutic agents targeting specific biological pathways.

One of the most promising areas of research involving Nojirimycin-1-Sulfonic Acid is its role in enzyme inhibition. The compound has been shown to exhibit inhibitory activity against certain glycosidases, enzymes that play a crucial role in carbohydrate metabolism. This inhibition could have implications for the treatment of metabolic disorders such as diabetes, where glycosidase activity is closely regulated. Researchers have utilized advanced computational techniques, including molecular docking and dynamic simulations, to better understand the interaction between Nojirimycin-1-Sulfonic Acid and its target enzymes.

In addition to its enzymatic activity, Nojirimycin-1-Sulfonic Acid has been investigated for its potential as an antimicrobial agent. Studies have demonstrated that the compound exhibits moderate activity against a range of bacterial and fungal pathogens. This property could be harnessed in the development of new antimicrobial therapies, particularly in light of the growing concern over antibiotic resistance.

The synthesis of Nojirimycin-1-Sulfonic Acid involves a multi-step process that begins with the isolation of nojirimycin from fungal cultures. The subsequent sulfonation step typically employs sulfuric acid or other sulfonating agents under controlled conditions to ensure selective substitution at the 1-position. Recent advancements in synthetic methodologies have improved the yield and purity of Nojirimycin-1-Sulfonic Acid, making it more accessible for large-scale production.

From an environmental perspective, Nojiramycinsulfonic acid has been studied for its biodegradability and ecological impact. Research indicates that the compound undergoes gradual degradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly. However, further studies are required to fully assess its long-term environmental effects.

In conclusion, Nojiramycinsulfonic acid (CAS 114417-84-4) represents a valuable addition to the arsenal of bioactive compounds with diverse applications in medicine and biotechnology. Its unique chemical properties, combined with recent advances in synthetic and analytical techniques, position it as a promising candidate for future research and development efforts.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.